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Compound of Interest

Compound Name: 4-Chloro-2,3-dimethylphenol

CAS No.: 1570-76-9

Cat. No.: B072185 Get Quote

Executive Safety Summary
4-Chloro-2,3-dimethylphenol (a chlorinated xylenol isomer) presents a dual-threat hazard

profile common to the chlorophenol class: it is both corrosive to tissue and systemically toxic

via dermal absorption.

Unlike simple acids where pain is immediate, phenolic compounds often possess a local

anesthetic effect. You may not feel a burn until the chemical has already penetrated the dermis

and entered the bloodstream. Consequently, the PPE strategy defined below prioritizes

permeation resistance over simple barrier protection.

Critical Hazard Profile (GHS Classification Proxy)
Acute Toxicity (Dermal/Oral): Category 3/4 (Toxic in contact with skin).

Skin Corrosion/Irritation: Category 1B (Causes severe skin burns).

Eye Damage: Category 1 (Risk of irreversible damage).

Aquatic Toxicity: Acute Category 1 (Very toxic to aquatic life).

The Hierarchy of Protection (PPE Selection)
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Effective protection relies on matching the PPE material to the chemical's physical state and

solvent carrier. Standard latex gloves are strictly prohibited as chlorophenols can swell and

permeate latex rapidly.

PPE Selection Matrix
Protection Zone Equipment Type

Material
Specification

Performance Logic

Hand (Primary) Disposable Gloves Nitrile (Minimum 5 mil)

Good splash

resistance. Change

immediately upon

splash.[1]

Hand (High Risk)
Chemical Resistant

Gloves

Viton® or Butyl

Rubber

Required for

immersion or handling

concentrated stock

solutions. Superior

resistance to phenolic

permeation.

Eye/Face Eye Protection
Indirect Vented

Goggles

Safety glasses are

insufficient. Goggles

seal against dust and

vapors that sublime.

Respiratory Mask/Respirator
N95 (Solids) / OV

Cartridge (Liquids)

N95 protects against

dust during weighing.

Organic Vapor (OV)

cartridges required if

heating or dissolving

in organic solvents.

Body Lab Coat
Tyvek® or Poly-

coated

Standard cotton coats

absorb phenols,

holding them against

the skin. Impervious

aprons are

recommended for

stock preparation.
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Diagram 1: PPE Decision Logic
This decision tree guides the researcher through selecting the correct gear based on the

experimental phase.

Start: Assess State of Matter

Solid / Crystalline Solution / Molten

Is Dust Generation Likely? Solvent Type?

Standard PPE:
Nitrile (5 mil) + Goggles + Lab Coat

No

Add Respiratory Protection:
N95 or P100 Mask

Yes (Weighing/Grinding)

Aqueous / Buffer Organic (DCM, MeOH)

Standard Liquid PPE:
Single Nitrile (Change <15m)

+ Face Shield if pouring

High Exposure Risk:
Double Nitrile or Silver Shield®

+ Fume Hood (Mandatory)

Enhanced Permeation Risk

Click to download full resolution via product page

Caption: Decision logic for selecting PPE based on physical state and solvent carrier. Note the

escalation to high-performance gloves when organic solvents are involved.

Operational Workflow: Handling Protocols
A. Weighing and Transfer (Solid State)
The primary risk during weighing is the generation of electrostatic dust, which can settle on

exposed skin or be inhaled.
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Engineering Control: Perform all weighing inside a Chemical Fume Hood or a Powder

Containment Balance Enclosure.

Static Management: Use an antistatic gun or bar if the environment is dry, as chlorophenols

can be static-prone.

Technique:

Place a disposable mat (absorbent side up) in the hood.

Weigh into a pre-tared vial; do not use weighing boats that require pouring, as this

generates dust. Use a spatula to transfer directly to the final vessel.

Self-Validation: Wipe the exterior of the vial with a methanol-dampened tissue (while

wearing gloves) before removing it from the hood to ensure no residue is tracked out.

B. Solubilization (Liquid State)
When 4-Chloro-2,3-dimethylphenol is dissolved, particularly in organic solvents like

Dichloromethane (DCM) or Methanol, the permeation rate through gloves increases drastically.

Glove Layering: If using DCM, use Silver Shield® (Laminate) gloves under nitrile gloves.

DCM carries phenols through nitrile in seconds.

Heating: Never heat an open container. Use a reflux condenser or sealed pressure vial to

prevent vapor release.

Emergency Response & Disposal
Spill Response Protocol
Do not attempt to clean a spill without the PPE described in Section 2.

Solid Spill: Do not sweep dry (creates dust). Cover with wet paper towels (water or PEG-

400), then wipe up.

Liquid Spill: Absorb with vermiculite or commercial chemical spill pads.
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Decontamination: Clean the surface with a dilute surfactant (soap/water) followed by

Isopropanol. Note: Isopropanol solubilizes the phenol, so ensure you are wearing

appropriate gloves.

Diagram 2: Emergency Response Workflow

1. Alert & Evacuate
(Immediate Area)

2. Assess Volume
& State

3. Don PPE
(Goggles, Double Gloves, Lab Coat) 4. Containment

Solid: Cover with
Wet Pad (No Dust)

Liquid: Absorb with
Vermiculite/Pads

5. Disposal:
Seal in Haz Waste Bag
Label 'Toxic/Corrosive'

Click to download full resolution via product page

Caption: Step-by-step workflow for managing incidental spills in the laboratory.

Waste Disposal[3][4][5][6]
Classification: Halogenated Organic Waste.

Segregation: Do not mix with oxidizers (e.g., Nitric Acid) as this can form explosive

compounds or toxic gases.

Labeling: Clearly label as "Contains Halogenated Phenols - Toxic & Corrosive."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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4-chloro-2-3-dimethylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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